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The following table summarizes key findings from recent field studies on spiromesifen residues in various

crops, which are central to dietary risk assessment.

Crop
Initial Deposit
(mg/kg)

Half-Life
(Days)

Final Residue
(mg/kg)

Risk Assessment
Metric (%ADI)

Reference
(Year)

Tomato Not Specified 1.49 - 1.83 0.307 - 0.751
(at PHI)

Chronic risk deemed
safe for adults [1]

2023

Lettuce 136.90 2.89 Not Specified 6.83% [2] 2022

Perilla
Leaves

189.75 4.25 Not Specified 4.60% [2] 2022

These studies conclude that when spiromesifen is applied according to recommended field dosages, the

chronic dietary risk to consumers is acceptable, as the calculated exposure is well below the Acceptable

Daily Intake (ADI) [1] [2].

Detailed Experimental Protocols
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For your comparison guides, the reproducibility of data hinges on precise methodologies. Here are the core

experimental protocols from the cited research.

Sample Analysis via LC-MS/MS

The determination of spiromesifen and its metabolites in crops like tomatoes and lettuce typically involves

the following advanced analytical techniques [1] [2]:

Extraction: The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is standard.
It involves extracting the analyte with acetonitrile, followed by a partitioning step using salts.

Clean-up and Dilution: To minimize the "matrix effect" (where co-extracted compounds suppress or
enhance the analyte signal), a simple dilution of the raw extract (e.g., 4-fold) is often employed

instead of complex clean-up procedures [1].
Instrumental Analysis: Analysis is performed using Liquid Chromatography coupled with
Tandem Mass Spectrometry (LC-MS/MS) in positive electrospray ionization (ESI+) mode. This
technique separates the compounds and identifies them based on their unique mass-to-charge ratios.

Spiromesifen MRM transition: 371.2 → 273.2 (quantifier) and 371.2 → 255.2 (qualifier) [1].

Dissipation and Risk Assessment Workflow

The process of determining residue decline and assessing risk follows a logical sequence, as shown in the

diagram below.
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Field Treatment
(Apply spiromesifen at recommended dose)

Periodic Sampling
(Collect crop samples over time)

Residue Analysis
(QuEChERS extraction + LC-MS/MS)

Kinetic Modeling
(Fit data to first-order decay model)

Calculate Half-Life
(DT50 = ln(2)/k)

Risk Calculation
(EDI = (Residue × Food Intake) / Body Weight)

%ADI = (EDI / ADI) × 100%

Click to download full resolution via product page

Toxicity and Effects on Non-Target Organisms

A comprehensive risk assessment also considers non-target effects. Recent research has highlighted sublethal

toxic effects of spiromesifen.

Honeybees (Apis mellifera): A 2021 study found that ingestion of spiromesifen at the field-

recommended dose induced histopathological and cytotoxic changes in the midgut of honeybee
workers. Effects included disorganization of the epithelial architecture and cell degeneration, which

could potentially affect the longevity and behavior of this crucial pollinator [3].
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Spider Mites (Tetranychus urticae): Laboratory bioassays demonstrate that spiromesifen has

strong sublethal effects, significantly reducing fecundity and fertility in two-spotted spider mites and
causing population decline at higher concentrations [4].

Key Insights for Your Comparison Guide

When structuring your guide, these synthesized points may be valuable:

Rapid Dissipation: Spiromesifen exhibits a relatively short half-life (often 2-4 days) in leafy
vegetables and fruits, which is a positive trait from an environmental residue perspective [1] [2].

Sensitive Analysis: State-of-the-art LC-MS/MS methodologies provide robust and reliable data for
monitoring spiromesifen residues at trace levels, ensuring accurate risk assessment [1].

Beyond Acute Toxicity: Risk profiles should account for sublethal effects on non-target organisms
like pollinators, which are not captured by mortality studies alone [3].

Consumer Safety: Consolidated evidence from multiple field studies indicates that the chronic
dietary risk from spiromesifen residues in treated crops is low for consumers [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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